2-((4-allyl-5-((4-chlorophenoxy)methyl)-4H-1,2,4-triazol-3-yl)thio)acetic acid

• Molecular Formula: C14H14ClN3O3S
• Molecular Weight: 339.8 g/mol
• IUPAC Name: 2-[[5-[(4-chlorophenoxy)methyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• InChI: InChI=1S/C14H14ClN3O3S/c1-2-7-18-12(16-17-14(18)22-9-13(19)20)8-21-11-5-3-10(15)4-6-11/h2-6H,1,7-9H2,(H,19,20)
• InChI Key: DLLXLPVRSGKCOD-UHFFFAOYSA-N
• SMILES: C=CCN1C(=NN=C1SCC(=O)O)COC2=CC=C(C=C2)Cl

Description

2-((4-allyl-5-((4-chlorophenoxy)methyl)-4H-1,2,4-triazol-3-yl)thio)acetic acid, also known as ACTA, is a chemical compound that has been studied for its potential use in scientific research.

Mechanism of Action

2-((4-allyl-5-((4-chlorophenoxy)methyl)-4H-1,2,4-triazol-3-yl)thio)acetic acid is believed to act as a partial agonist for the GABA receptor, which is involved in the regulation of neuronal activity. It may also have an effect on the expression of certain genes involved in cancer cell growth.
Biochemical and Physiological Effects:
2-((4-allyl-5-((4-chlorophenoxy)methyl)-4H-1,2,4-triazol-3-yl)thio)acetic acid has been shown to have a range of biochemical and physiological effects, including the inhibition of cancer cell growth and the modulation of GABA receptor activity. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 2-((4-allyl-5-((4-chlorophenoxy)methyl)-4H-1,2,4-triazol-3-yl)thio)acetic acid in lab experiments is its specificity for the GABA receptor, which allows for more targeted research. However, one limitation is that it may not be as effective in vivo as it is in vitro, which could limit its potential use in clinical settings.

Future Directions

Future research on 2-((4-allyl-5-((4-chlorophenoxy)methyl)-4H-1,2,4-triazol-3-yl)thio)acetic acid could focus on its potential use in the development of new drugs for neurological disorders and cancer. It could also explore the mechanisms underlying its anti-inflammatory and antioxidant properties. Additionally, further studies could investigate the potential limitations of using 2-((4-allyl-5-((4-chlorophenoxy)methyl)-4H-1,2,4-triazol-3-yl)thio)acetic acid in vivo and explore alternative methods for targeting the GABA receptor.

Synthesis Methods

2-((4-allyl-5-((4-chlorophenoxy)methyl)-4H-1,2,4-triazol-3-yl)thio)acetic acid can be synthesized through a multi-step process that involves the reaction of 4-chlorobenzyl alcohol with sodium azide to yield 4-chlorobenzyl azide. This is then reacted with allyl isothiocyanate to form 4-allyl-5-(4-chlorobenzyl)-4H-1,2,4-triazole-3-thiol. Finally, this compound is reacted with chloroacetic acid to yield 2-((4-allyl-5-((4-chlorophenoxy)methyl)-4H-1,2,4-triazol-3-yl)thio)acetic acid.

Scientific Research Applications

2-((4-allyl-5-((4-chlorophenoxy)methyl)-4H-1,2,4-triazol-3-yl)thio)acetic acid has been studied for its potential use as a ligand for the GABA receptor, which is a target for many drugs used to treat anxiety and other neurological disorders. It has also been studied for its potential use in cancer research, as it has been shown to inhibit the growth of cancer cells in vitro.